Cas no 1156601-57-8 (7-Tert-butyl-2,3-dihydro-1-benzofuran-3-one)
7-Tert-butyl-2,3-dihydro-1-benzofuran-3-one Chemical and Physical Properties
Names and Identifiers
-
- 7-tert-butyl-2,3-dihydro-1-benzofuran-3-one
- 7-tert-butyl-1-benzofuran-3-one
- Z1416284252
- 7-Tert-butyl-2,3-dihydro-1-benzofuran-3-one
-
- Inchi: 1S/C12H14O2/c1-12(2,3)9-6-4-5-8-10(13)7-14-11(8)9/h4-6H,7H2,1-3H3
- InChI Key: HGPYMMGKQVMBIP-UHFFFAOYSA-N
- SMILES: O1CC(C2=CC=CC(=C12)C(C)(C)C)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 239
- XLogP3: 3.1
- Topological Polar Surface Area: 26.3
7-Tert-butyl-2,3-dihydro-1-benzofuran-3-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-67595-0.05g |
7-tert-butyl-2,3-dihydro-1-benzofuran-3-one |
1156601-57-8 | 93% | 0.05g |
$88.0 | 2023-02-13 | |
| Enamine | EN300-67595-0.1g |
7-tert-butyl-2,3-dihydro-1-benzofuran-3-one |
1156601-57-8 | 93% | 0.1g |
$132.0 | 2023-02-13 | |
| Enamine | EN300-67595-0.25g |
7-tert-butyl-2,3-dihydro-1-benzofuran-3-one |
1156601-57-8 | 93% | 0.25g |
$188.0 | 2023-02-13 | |
| Enamine | EN300-67595-0.5g |
7-tert-butyl-2,3-dihydro-1-benzofuran-3-one |
1156601-57-8 | 93% | 0.5g |
$353.0 | 2023-02-13 | |
| Enamine | EN300-67595-1.0g |
7-tert-butyl-2,3-dihydro-1-benzofuran-3-one |
1156601-57-8 | 93% | 1.0g |
$470.0 | 2023-02-13 | |
| Enamine | EN300-67595-2.5g |
7-tert-butyl-2,3-dihydro-1-benzofuran-3-one |
1156601-57-8 | 93% | 2.5g |
$923.0 | 2023-02-13 | |
| Enamine | EN300-67595-5.0g |
7-tert-butyl-2,3-dihydro-1-benzofuran-3-one |
1156601-57-8 | 93% | 5.0g |
$1364.0 | 2023-02-13 | |
| Enamine | EN300-67595-10.0g |
7-tert-butyl-2,3-dihydro-1-benzofuran-3-one |
1156601-57-8 | 93% | 10.0g |
$2024.0 | 2023-02-13 | |
| Aaron | AR01AAZ6-50mg |
7-tert-Butyl-2,3-dihydro-1-benzofuran-3-one |
1156601-57-8 | 95% | 50mg |
$146.00 | 2025-02-09 | |
| Aaron | AR01AAZ6-100mg |
7-tert-Butyl-2,3-dihydro-1-benzofuran-3-one |
1156601-57-8 | 95% | 100mg |
$207.00 | 2025-02-09 |
7-Tert-butyl-2,3-dihydro-1-benzofuran-3-one Related Literature
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on 7-Tert-butyl-2,3-dihydro-1-benzofuran-3-one
Professional Introduction to 7-Tert-butyl-2,3-dihydro-1-benzofuran-3-one (CAS No. 1156601-57-8)
7-Tert-butyl-2,3-dihydro-1-benzofuran-3-one, with the CAS number 1156601-57-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, characterized by its benzofuran core structure and the presence of a tert-butyl group, has garnered attention due to its potential pharmacological properties and structural features that make it a valuable scaffold for drug discovery.
The benzofuran moiety is a common structural motif in many bioactive natural products and synthetic drugs, known for its ability to interact with biological targets in a variety of ways. The addition of the tert-butyl group at the 7-position introduces steric hindrance, which can influence the compound's solubility, metabolic stability, and binding affinity to biological receptors. These structural features make 7-Tert-butyl-2,3-dihydro-1-benzofuran-3-one a promising candidate for further investigation in the development of novel therapeutic agents.
In recent years, there has been a growing interest in exploring the pharmacological potential of benzofuran derivatives. Studies have shown that these compounds can exhibit a wide range of biological activities, including anti-inflammatory, antioxidant, and anticancer effects. The tert-butyl-substituted benzofurans are particularly intriguing because they can be modified further to enhance their biological activity and selectivity.
One of the most exciting areas of research involving 7-Tert-butyl-2,3-dihydro-1-benzofuran-3-one is its application in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in many cellular processes, and their dysregulation is often associated with various diseases, including cancer. By designing molecules that specifically target kinases, researchers aim to develop drugs that can modulate these pathways effectively. The unique structure of 7-Tert-butyl-2,3-dihydro-1-benzofuran-3-one makes it a suitable candidate for this purpose, as it can be engineered to interact with specific kinase domains.
Another area where this compound shows promise is in the treatment of neurological disorders. Benzofuran derivatives have been found to interact with various neurotransmitter receptors and ion channels, suggesting their potential use in managing conditions such as epilepsy and depression. The presence of the tert-butyl group may enhance the compound's ability to cross the blood-brain barrier, making it more effective in treating central nervous system disorders.
The synthesis of 7-Tert-butyl-2,3-dihydro-1-benzofuran-3-one has also been optimized to ensure high yield and purity. Researchers have developed efficient synthetic routes that leverage modern catalytic methods and green chemistry principles. These advances not only facilitate the production of the compound but also make the process more environmentally friendly.
In addition to its pharmacological potential, 7-Tert-butyl-2,3-dihydro-1-benzofuran-3-one has interesting chemical properties that make it useful in other applications. For instance, its stability under various conditions makes it suitable for use as an intermediate in organic synthesis. The compound's ability to undergo selective reactions allows chemists to build more complex molecules around its core structure.
The computational studies on 7-Tert-butyl-2,3-dihydro-1-benzofuran-3-one have also provided valuable insights into its behavior. Molecular modeling techniques have been used to predict how this compound might interact with biological targets at the atomic level. These predictions are crucial for designing experiments and guiding the development of new drug candidates.
The future directions for research on 7-Tert-butyl-2,3-dihydro-1-benzofuran-3-one include further exploration of its pharmacological activities and structural optimization to improve its efficacy and safety profile. By combining experimental studies with computational modeling, researchers aim to develop a deeper understanding of how this compound functions at both molecular and cellular levels.
In conclusion, 7-Tert-butyl-2,3-dihydro-1-benzofuran-3-one (CAS No. 1156601-57-8) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features and promising biological activities make it an attractive candidate for drug development across multiple therapeutic areas. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the discovery and development of novel therapeutic agents.
1156601-57-8 (7-Tert-butyl-2,3-dihydro-1-benzofuran-3-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)